Cas no 31620-85-6 (Benzene,trichloroethoxy- (9CI))

• Product Name: Benzene,trichloroethoxy- (9CI)
• CAS No: 31620-85-6
• MF: C₈H₇Cl₃O
• MW: 225.499579668045
• CID: 315396
• PubChem ID: 3015583
• Update Time: 2025-04-19

Benzene,trichloroethoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzene,trichloroethoxy- (9CI)
• 1,2,3-trichloro-4-ethoxybenzene
• Phenetole, trichloro-
• Trichlorophenetole
• trichlorophenyl ethyl ether
• SCHEMBL12300309
• DTXSID80185506
• 31620-85-6
• 1881330-52-4

• Inchi： 1S/C8H7Cl3O/c1-2-12-6-4-3-5(9)7(10)8(6)11/h3-4H,2H2,1H3
• InChI Key： YWHHNJLWIAEJKT-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=CC=1OCC)Cl)Cl

Computed Properties

• Exact Mass: 223.95641
• Monoisotopic Mass: 223.956
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.36
• Boiling Point: 277.8°Cat760mmHg
• Flash Point: 107.7°C
• Refractive Index: 1.542
• PSA: 9.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers